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Cat. No.: B1670034

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,10-Decanedithiol is a linear aliphatic dithiol that has garnered significant interest in various
scientific and industrial fields. Its bifunctional nature, with thiol groups at both ends of a ten-
carbon chain, makes it a versatile building block and surface modification agent. This technical
guide provides a comprehensive overview of 1,10-decanedithiol, including its chemical and
physical properties, spectroscopic data, synthesis and purification protocols, key applications,
and safety information.

Chemical and Physical Properties

1,10-Decanedithiol is a colorless to pale yellow liquid with a characteristic strong, unpleasant
odor typical of thiols.[1] It is insoluble in water but soluble in many organic solvents.[1][2]
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Property Value Reference(s)
Molecular Formula C10H22S2 [3]
Molecular Weight 206.41 g/mol [3]
CAS Number 1191-67-9 [3]
IUPAC Name decane-1,10-dithiol [3]
1,10-Dimercaptodecane,
Synonyms _ [4]
Decamethylene dimercaptan
Colorless to pale yellow liquid
Appearance , [1]
or solid
Odor Strong, unpleasant [1]
Melting Point ~17 °C [5]
Boiling Point 171-172 °C at 0.5 mmHg [5]
Density 0.95 g/cm?3 [5]
Refractive Index 1.499 [5]

Solubility

Insoluble in water; soluble in

organic solvents

[1](2]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (Proton NMR) Data

The *H NMR spectrum of 1,10-decanedithiol is characterized by signals corresponding to the
protons of the thiol groups and the methylene groups in the alkyl chain.
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
~2.5 Quartet 4H -CHz2-SH
~1.6 Multiplet 4H -CH2-CH2-SH
~1.3 Multiplet 12H -(CH2)e-
~1.3 Triplet 2H -SH

13C NMR (Carbon-13 NMR) Data

Due to the symmetry of the molecule, the 13C NMR spectrum of 1,10-decanedithiol shows
fewer signals than the total number of carbon atoms.

Chemical Shift (8) ppm Assighment
~39 -CH2-SH
~34 -CH2-CH2-SH
~29 -(CH2)s-
~28 -(CH2)e-
~25 -(CH2)e-

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 1,10-decanedithiol displays characteristic absorption bands for the S-H
and C-H bonds.

Wavenumber (cm—?) Vibration Mode Intensity
2920-2850 C-H stretch (alkane) Strong
2550 S-H stretch Weak
1465 C-H bend (methylene) Medium
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Mass Spectrometry (MS)

Electron ionization mass spectrometry of 1,10-decanedithiol results in a molecular ion peak
and several characteristic fragment ions. The fragmentation pattern is dominated by cleavage
of the C-C bonds along the alkyl chain.

m/z Proposed Fragment
206 [M]* (Molecular lon)
173 [M - SH]*

140 [M - 2SH]*

Various [CnH2n]*, [CnH2nS]+

Experimental Protocols
Synthesis of 1,10-Decanedithiol from 1,10-
Dibromodecane

This protocol describes a common method for the synthesis of 1,10-decanedithiol via the
reaction of 1,10-dibromodecane with thiourea, followed by hydrolysis.

Materials:

e 1,10-dibromodecane

e Thiourea

» Ethanol

e Sodium hydroxide (NaOH)
e Hydrochloric acid (HCI)

o Diethyl ether

e Anhydrous magnesium sulfate (MgSOa)
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Procedure:

o Formation of the Bis-isothiouronium Salt: In a round-bottom flask, dissolve 1,10-
dibromodecane and a slight excess of thiourea (2.2 equivalents) in ethanol. Reflux the
mixture with stirring for several hours until the reaction is complete (monitored by TLC).

e Hydrolysis: Cool the reaction mixture and add a solution of sodium hydroxide. Reflux the
mixture for several hours to hydrolyze the isothiouronium salt to the dithiol.

» Workup: After cooling, acidify the mixture with hydrochloric acid. Extract the product with
diethyl ether.

 Purification: Wash the combined organic layers with water and brine, then dry over
anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure to
obtain the crude 1,10-decanedithiol. The crude product can be further purified by vacuum
distillation.

Purification of 1,10-Decanedithiol

Crude 1,10-decanedithiol can be purified by vacuum distillation to remove non-volatile
impurities and byproducts with different boiling points.[4] For higher purity, flash column
chromatography on silica gel can be employed, using a non-polar eluent such as a
hexane/ethyl acetate mixture.[6][7]

Formation of Self-Assembled Monolayers (SAMs) on
Gold

1,10-Decanedithiol is widely used to form self-assembled monolayers on gold surfaces.[5]
Materials:

o Gold substrate (e.g., gold-coated silicon wafer or glass slide)

e 1,10-Decanedithiol

o Ethanol (absolute)
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e Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide -
EXTREME CAUTION IS ADVISED) or other suitable cleaning agent.

» Nitrogen gas
Procedure:

o Substrate Cleaning: Clean the gold substrate thoroughly. A common method is to immerse
the substrate in piranha solution for a few minutes, followed by copious rinsing with
deionized water and then ethanol. Dry the substrate under a stream of nitrogen.

e SAM Formation: Prepare a dilute solution (typically 1-10 mM) of 1,10-decanedithiol in
absolute ethanol. Immerse the clean, dry gold substrate in the thiol solution.[8][9]

¢ Incubation: Allow the self-assembly process to occur by incubating the substrate in the
solution for a period of 12-24 hours at room temperature.[8][9]

e Rinsing and Drying: After incubation, remove the substrate from the solution and rinse it
thoroughly with fresh ethanol to remove any non-chemisorbed molecules. Dry the substrate
under a stream of nitrogen.

Applications in Research and Drug Development

The unique properties of 1,10-decanedithiol make it a valuable tool in several areas of
research and development:

o Self-Assembled Monolayers (SAMs): The primary application of 1,10-decanedithiol is in the
formation of SAMs on metal surfaces, particularly gold.[5] These highly ordered molecular
layers can be used to control surface properties such as wettability, adhesion, and
biocompatibility. In drug development, SAMs can be used to create platforms for biosensors,
to study protein-surface interactions, and to develop biocompatible coatings for medical
devices.

e Nanoparticle Functionalization: The thiol groups of 1,10-decanedithiol can bind to the
surface of nanoparticles, providing a means to functionalize them. This can improve their
stability, solubility, and allow for the attachment of targeting ligands or drug molecules for
applications in drug delivery and diagnostics.
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 Intermediate in Organic Synthesis: As a bifunctional molecule, 1,10-decanedithiol serves as
a versatile intermediate in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals.[2][5]

Safety and Handling

1,10-Decanedithiol is a hazardous chemical and should be handled with appropriate safety
precautions.

e Hazards: Causes skin and serious eye irritation.[3] May cause respiratory irritation.[3] It has
a strong, unpleasant odor.

» Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[10]
Avoid inhalation of vapors and contact with skin and eyes.[10]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[10] It is
sensitive to air and should be stored under an inert atmosphere.[2]

Visualizations
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Workflow for Synthesis and Purification of 1,10-Decanedithiol
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Caption: Workflow for the synthesis and purification of 1,10-decanedithiol.
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Workflow for Forming a Self-Assembled Monolayer (SAM) of 1,10-Decanedithiol on Gold

Start: Gold Substrate

Clean Substrate (e.g., Piranha solution)

Rinse with DI Water & Ethanol, Dry with N2 Prepare 1-10 mM 1,10-Decanedithiol in Ethanol

.

Immerse Clean Substrate in Thiol Solution

:

Incubate for 12-24 hours at Room Temperature

;

Rinse with Ethanol, Dry with N2

End: SAM-coated Gold Substrate

Click to download full resolution via product page

Caption: Workflow for forming a self-assembled monolayer of 1,10-decanedithiol on a gold
substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,10-Decanedithiol
(CAS: 1191-67-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670034#1-10-decanedithiol-cas-number-1191-67-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1670034?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Spectroscopic_data_of_1_10_Decanediol_NMR_FTIR_Mass_Spec.pdf
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://pubchem.ncbi.nlm.nih.gov/compound/1_10-Decanedithiol
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=fractional_distillation
https://www.if.tugraz.at/bibliothek/dissertation/stettner.pdf
https://www.simsonpharma.com/blog-details/purification-techniques-in-organic-chemistry
https://www.simsonpharma.com/blog-details/purification-techniques-in-organic-chemistry
https://openaccesspub.org/new-developments-in-chemistry/purification-techniques
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/801/552/al-266.pdf
https://www.sigmaaldrich.com/KR/ko/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.zimmerpeacocktech.com/knowledge-base/faq/forming-sam-on-gold-electrodes/
https://www.benchchem.com/product/b1670034#1-10-decanedithiol-cas-number-1191-67-9
https://www.benchchem.com/product/b1670034#1-10-decanedithiol-cas-number-1191-67-9
https://www.benchchem.com/product/b1670034#1-10-decanedithiol-cas-number-1191-67-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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